Cas no 726157-30-8 (3-amino-1-2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenylthiourea)

• Product Name: 3-amino-1-2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenylthiourea
• CAS No: 726157-30-8
• MF: C₁₅H₂₃N₅O₄S₂
• MW: 401.504220247269
• CID: 3105372
• PubChem ID: 3838040
• Update Time: 2025-09-20

3-amino-1-2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• <br>N-[2-morpholin-4-yl-5-(morpholin-4-ylsulfonyl)phenyl]hydrazinecarbothioamid e
• 3-amino-1-2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)phenylthiourea
• HMS2712C24
• SR-01000039340
• N-[2-morpholin-4-yl-5-(morpholin-4-ylsulfonyl)phenyl]hydrazinecarbothioamide
• CHEMBL1306735
• 3-AMINO-1-[2-(MORPHOLIN-4-YL)-5-(MORPHOLINE-4-SULFONYL)PHENYL]THIOUREA
• SMR000364237
• Z56881235
• EN300-03803
• 726157-30-8
• AKOS000116162
• SR-01000039340-1
• MLS000773484
• 1-amino-3-(2-morpholin-4-yl-5-morpholin-4-ylsulfonylphenyl)thiourea

• Inchi： 1S/C15H23N5O4S2/c16-18-15(25)17-13-11-12(26(21,22)20-5-9-24-10-6-20)1-2-14(13)19-3-7-23-8-4-19/h1-2,11H,3-10,16H2,(H2,17,18,25)
• InChI Key： RVSZOTAYWUUWHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)NC(NN)=S)N1CCOCC1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 401.11914658Da
• Monoisotopic Mass: 401.11914658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines